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Compound of Interest

Compound Name: A-350619
CAS No.: 538368-27-3
Cat. No.: B1250368
Get Quote
. J

Product Identity: A-350619 (Abbott-350619) Primary Class: Heme-dependent Soluble
Guanylate Cyclase (sGC) Stimulator Mechanism: Allosteric activation of sGC, increasing cGMP
production synergistically with Nitric Oxide (NO).[1]

Core Directive: Mechanism & Experimental Logic

A-350619 is often utilized to study the NO-sGC-cGMP signaling axis, particularly in smooth
muscle relaxation, neuroprotection (via pCREB), and platelet inhibition. Unlike direct NO
donors, A-350619 sensitizes sGC to endogenous NO and can directly stimulate the enzyme,
provided the heme moiety is in its reduced (Fe2*) state.

The Signaling Pathway (Visualization)

The following diagram illustrates the precise intervention point of A-350619 within the NO
signaling cascade.
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Figure 1: Mechanism of Action. A-350619 binds to sGC, enhancing its sensitivity to NO.[1] Note
that ODQ blocks this effect by oxidizing the heme group.[1][2][3][4]

Preparation & Handling (The Foundation)

Before optimization, ensure your stock solution is prepared correctly to prevent precipitation or

degradation.
Parameter Specification Technical Insight
Water solubility is possible
(~23 mg/mL) but DMSO is
Solubility DMSO (up to 50 mM) recommended for long-term
stock stability to prevent
hydrolysis or bacterial growth.
_ A 10 mM stock allows for easy
Stock Concentration 10 mM or 50 mM o
1:1000 dilution to reach 10 uM.
) Avoid freeze-thaw cycles.
Storage -20°C (Aliquot) )
Protect from light.[5]
sGC activators can degrade;
Stability in Media < 24 Hours fresh addition to media is

critical.
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Protocol: Preparing a 10 mM Stock

o Calculate: For 10 mg of A-350619 (MW: ~425.41 g/mol as HCI salt):

o DMSO.
o Dissolve: Add sterile DMSO to the vial. Vortex until completely clear.
 Aliquot: Dispense into 50 L aliquots in light-protective tubes. Store at -20°C.

Optimization Matrix: Finding the Effective Dose

Unlike potent kinase inhibitors (often effective in the nanomolar range), sGC stimulators like A-
350619 typically require micromolar concentrations (1 uM — 100 pM) to elicit robust
physiological responses in cell culture.

Recommended Dose-Response Strategy

Run a 4-point titration matrix. Include a vehicle control (DMSO) and a negative control (ODQ) if

available.
Condition Concentration Purpose
Threshold detection. Often
Low 1uM insufficient for maximal cGMP
induction alone.
Standard starting point.
Medium 10 uM Synergistic with endogenous

NO.

Near maximal efficacy in many
High 30 - 50 uM tissue models (EC50 ~50-80

UM in tissue strips).

Upper limit. Monitor for
Max 100 uM o
cytotoxicity or off-target effects.

Experimental Workflow: Synergistic Activation
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A-350619 works best when sGC is "primed" or when NO is present.
Seed Cells: Plate cells (e.g., SH-SY5Y, smooth muscle cells) and allow adherence (24h).
Pre-incubation (Optional): Pre-treat with A-350619 for 15-30 minutes.

Stimulation: Add a sub-maximal dose of an NO donor (e.g., SNP or DEA/NO at 10-100 nM)
alongside A-350619.

Assay: Measure intracellular cGMP (ELISA) at 30-60 minutes, or downstream markers (e.g.,
pCREB via Western Blot) at 2-24 hours.

Troubleshooting Guide (FAQ)

Q1: I see no increase in cGMP levels even at 50 uM. Why?

Cause 1 (Heme Oxidation): A-350619 is a heme-dependent stimulator.[6] If the sGC heme
iron is oxidized to Fe3* (which can happen under high oxidative stress in culture), the
compound loses efficacy.

Solution: Ensure your culture conditions are not inducing excessive oxidative stress. You can
test this by adding ODQ (10 uM); if ODQ doesn't change the result (i.e., it's already inactive),
your sGC might be oxidized.

Cause 2 (NO Absence): While A-350619 stimulates sGC directly, its effect is dramatically
amplified (synergized) by trace amounts of NO.

Solution: Co-treat with a low dose of an NO donor (e.g., 100 nM DEA/NO) to see if sensitivity
is restored.

Q2: The compound precipitates when added to the media.

e Cause: Adding a high-concentration DMSO stock (e.g., 50 mM) directly to cold media can
cause "shock precipitation.”

e Solution: Pre-dilute the stock 1:10 in sterile PBS or media immediately before adding to the
final culture vessel, and ensure media is pre-warmed to 37°C. Ensure final DMSO
concentration is <0.5%.
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Q3: Can | use A-350619 as a substitute for YC-17?

Answer: Yes. A-350619 is structurally distinct but functionally similar to YC-1 (benzylindazole
derivative). It is often cited as having better potency or specificity in certain models.
However, you must re-titrate; do not assume a 1:1 molar equivalence.

Q4: Is A-350619 a ROCK inhibitor?

Clarification:No. This is a common confusion because both ROCK inhibitors (like Y-27632)
and sGC activators cause smooth muscle relaxation and neurite outgrowth. However, they
act on completely different pathways (RhoA vs. cGMP). Ensure you are using the correct
molecule for your target pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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